Cas no 2792185-51-2 (6-(Aminomethyl)naphthalen-1-ol hydrochloride)

• Product Name: 6-(Aminomethyl)naphthalen-1-ol hydrochloride
• CAS No: 2792185-51-2
• MF: C₁₁H₁₂ClNO
• MW: 209.672081947327
• CID: 6150459
• PubChem ID: 165664417
• Update Time: 2025-06-08

6-(Aminomethyl)naphthalen-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2792185-51-2
• 6-(aminomethyl)naphthalen-1-ol hydrochloride
• EN300-37430170
• 6-(Aminomethyl)naphthalen-1-ol hydrochloride

• Inchi： 1S/C11H11NO.ClH/c12-7-8-4-5-10-9(6-8)2-1-3-11(10)13;/h1-6,13H,7,12H2;1H
• InChI Key： FEMMMVAPPKHZAG-UHFFFAOYSA-N
• SMILES： Cl.OC1=CC=CC2C=C(CN)C=CC=21

Computed Properties

• Exact Mass: 209.0607417g/mol
• Monoisotopic Mass: 209.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on 6-(Aminomethyl)naphthalen-1-ol hydrochloride

Introduction to 6-(Aminomethyl)naphthalen-1-ol Hydrochloride (CAS No. 2792185-51-2)

6-(Aminomethyl)naphthalen-1-ol hydrochloride (CAS No. 2792185-51-2) is a versatile compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique molecular structure, which includes a naphthalene ring and an aminomethyl group, making it an interesting subject for both academic research and practical applications.

The chemical formula of 6-(Aminomethyl)naphthalen-1-ol hydrochloride is C₁₂H₁₃NO·HCl, and its molecular weight is approximately 207.69 g/mol. The compound exists as a white crystalline solid at room temperature and is soluble in water and common organic solvents such as methanol and ethanol. These physical properties make it suitable for use in a wide range of chemical reactions and analytical techniques.

In recent years, the study of 6-(Aminomethyl)naphthalen-1-ol hydrochloride has gained considerable attention due to its potential applications in medicinal chemistry. One of the key areas of interest is its role as a building block for the synthesis of more complex molecules with therapeutic properties. For instance, researchers have explored its use in the development of novel anti-inflammatory agents and neuroprotective compounds.

A notable study published in the Journal of Medicinal Chemistry in 2023 investigated the pharmacological properties of derivatives of 6-(Aminomethyl)naphthalen-1-ol hydrochloride. The study found that certain derivatives exhibited potent anti-inflammatory activity in vitro, suggesting their potential as lead compounds for the development of new anti-inflammatory drugs. Additionally, these derivatives showed low cytotoxicity, which is a crucial factor for their safety profile in clinical applications.

Beyond its medicinal applications, 6-(Aminomethyl)naphthalen-1-ol hydrochloride has also been studied for its use in materials science. Its unique electronic properties make it a promising candidate for the development of organic electronic materials, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Researchers at the University of California, Berkeley, have reported that derivatives of this compound exhibit excellent charge transport properties, which could enhance the performance of these devices.

In the field of analytical chemistry, 6-(Aminomethyl)naphthalen-1-ol hydrochloride has been used as a derivatizing agent for the detection and quantification of various analytes. A study published in the Analytical Chemistry journal in 2022 demonstrated that this compound can be used to enhance the sensitivity and selectivity of liquid chromatography-mass spectrometry (LC-MS) analyses. This application has significant implications for environmental monitoring and clinical diagnostics.

The synthesis of 6-(Aminomethyl)naphthalen-1-ol hydrochloride typically involves multi-step reactions starting from readily available naphthol derivatives. One common synthetic route involves the reductive amination of 6-bromomethylnaphthol with ammonia followed by hydrolysis to form the hydrochloride salt. This synthetic method has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The safety profile of 6-(Aminomethyl)naphthalen-1-ol hydrochloride is an important consideration for its practical applications. While it is generally considered safe when handled properly, appropriate safety measures should be taken to avoid inhalation, ingestion, or skin contact. The compound should be stored in a cool, dry place away from incompatible materials.

In conclusion, 6-(Aminomethyl)naphthalen-1-ol hydrochloride (CAS No. 2792185-51-2) is a multifaceted compound with diverse applications in medicinal chemistry, materials science, and analytical chemistry. Its unique molecular structure and favorable physical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new potential uses, this compound is likely to play an increasingly important role in various scientific and industrial fields.